N-(4-(4-(4-acetylphenyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: N-[4-[4-(4-acetylphenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C21H20N4O4S/c1-14(26)15-2-4-17(5-3-15)24-7-9-25(10-8-24)20(28)18-12-29-21(22-18)23-19(27)16-6-11-30-13-16/h2-6,11-13H,7-10H2,1H3,(H,22,23,27)
• InChI Key: GZKNSMLZLHUTCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=COC(=N3)NC(=O)C4=CSC=C4
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol

Description

N-(4-(4-(4-acetylphenyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) on microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties explored their antimicrobial, antilipase, and antiurease activities. Some synthesized compounds demonstrated good to moderate antimicrobial activity against test microorganisms, showing the potential for developing new antimicrobial agents Başoğlu et al., 2013.

Spectroscopic Studies and Crystal Structure

Balaban et al. (2008) synthesized a multidentate ligand involving a thiophene-2-carboxamide unit and characterized it through spectroscopic techniques and X-ray analysis. This research contributes to understanding the structural properties of compounds related to N-(4-(4-(4-acetylphenyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide and their potential applications Balaban et al., 2008.

Synthesis and Antiviral/Antimicrobial Activities

Reddy et al. (2013) developed urea and thiourea derivatives of piperazine doped with Febuxostat, evaluating their antiviral against Tobacco mosaic virus (TMV) and antimicrobial activities. Notable compounds exhibited promising antiviral and potent antimicrobial activities, highlighting the therapeutic potential of such derivatives Reddy et al., 2013.

Antipsychotic Agent Development

Norman et al. (1996) explored heterocyclic analogues of 1192U90 for potential antipsychotic agents, focusing on their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors. Two derivatives showed potent in vivo activities, suggesting their utility as backup compounds for antipsychotic treatment Norman et al., 1996.

Novel Transformations in Synthesis

Pokhodylo et al. (2010) investigated novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis. Their work contributes to the development of new synthesis methods for compounds that may include features similar to this compound Pokhodylo et al., 2010.